(8-cyanonaphthalen-1-yl)boronic acid
Overview
Description
(8-cyanonaphthalen-1-yl)boronic acid, also known as 8CN-B, is a boronic acid derivative with a wide range of applications in organic synthesis and biochemistry. It is an important building block in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. 8CN-B is also used in a variety of biochemical and physiological studies to study the structure and function of proteins and other biological molecules.
Scientific Research Applications
(8-cyanonaphthalen-1-yl)boronic acid is widely used in scientific research, particularly in the fields of biochemistry and molecular biology. The boronic acid group of (8-cyanonaphthalen-1-yl)boronic acid is capable of forming strong covalent bonds with saccharides, such as glucose, which makes it a useful tool for studying the structure and function of proteins and other biological molecules. (8-cyanonaphthalen-1-yl)boronic acid has also been used to study the structure and function of enzymes, as well as to study the interactions between proteins and other molecules. In addition, (8-cyanonaphthalen-1-yl)boronic acid has been used to study the effects of drugs on cells and tissues.
Mechanism of Action
The boronic acid group of (8-cyanonaphthalen-1-yl)boronic acid is capable of forming strong covalent bonds with saccharides, such as glucose. This allows (8-cyanonaphthalen-1-yl)boronic acid to bind to proteins, enzymes, and other molecules, which can then be studied in detail. (8-cyanonaphthalen-1-yl)boronic acid can also be used to study the interactions between proteins and other molecules, as well as to study the effects of drugs on cells and tissues.
Biochemical and Physiological Effects
The boronic acid group of (8-cyanonaphthalen-1-yl)boronic acid is capable of forming strong covalent bonds with saccharides, such as glucose. This allows (8-cyanonaphthalen-1-yl)boronic acid to bind to proteins, enzymes, and other molecules, which can then be studied in detail. (8-cyanonaphthalen-1-yl)boronic acid has been used to study the effects of drugs on cells and tissues. In particular, (8-cyanonaphthalen-1-yl)boronic acid has been used to study the effects of certain drugs on the metabolism of glucose and other sugars. (8-cyanonaphthalen-1-yl)boronic acid has also been used to study the effects of certain drugs on the expression of certain genes.
Advantages and Limitations for Lab Experiments
The main advantage of using (8-cyanonaphthalen-1-yl)boronic acid in laboratory experiments is its ability to form strong covalent bonds with saccharides, such as glucose. This allows (8-cyanonaphthalen-1-yl)boronic acid to bind to proteins, enzymes, and other molecules, which can then be studied in detail. (8-cyanonaphthalen-1-yl)boronic acid is also relatively easy to synthesize, and it is relatively stable in aqueous solutions. However, (8-cyanonaphthalen-1-yl)boronic acid is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
The potential future directions for research involving (8-cyanonaphthalen-1-yl)boronic acid are numerous. (8-cyanonaphthalen-1-yl)boronic acid could be used to study the structure and function of proteins and other biological molecules in greater detail. It could also be used to study the effects of drugs on cells and tissues, as well as to study the interactions between proteins and other molecules. Additionally, (8-cyanonaphthalen-1-yl)boronic acid could be used to study the structure and function of enzymes, as well as to study the effects of drugs on the metabolism of glucose and other sugars. Finally, (8-cyanonaphthalen-1-yl)boronic acid could be used to study the effects of certain drugs on the expression of certain genes.
Synthesis Methods
The synthesis of (8-cyanonaphthalen-1-yl)boronic acid is a multi-step process that requires a variety of reagents and solvents. The first step involves the reaction of 8-cyanonaphthalene and boronic acid in an aqueous solution of potassium hydroxide. The reaction is catalyzed by a base, such as sodium hydroxide, and the resulting product is (8-cyanonaphthalen-1-yl)boronic acid. The second step involves the conversion of (8-cyanonaphthalen-1-yl)boronic acid to its sodium salt by treatment with sodium hydroxide in an organic solvent. The final step involves the purification of (8-cyanonaphthalen-1-yl)boronic acid by recrystallization or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (8-cyanonaphthalen-1-yl)boronic acid can be achieved through a two-step process involving the synthesis of 8-cyanonaphthalene followed by the introduction of boronic acid functionality.", "Starting Materials": [ "1-naphthaldehyde", "malononitrile", "boronic acid", "sodium hydroxide", "ethanol", "water", "diethyl ether", "hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 8-cyanonaphthalene", "1. Dissolve 1-naphthaldehyde (1.0 g, 6.5 mmol) and malononitrile (0.8 g, 13 mmol) in ethanol (10 mL) and add sodium hydroxide (0.5 g, 12.5 mmol) to the mixture.", "2. Heat the reaction mixture at 80°C for 4 hours under reflux.", "3. Cool the reaction mixture to room temperature and filter the precipitate.", "4. Wash the precipitate with water and diethyl ether and dry under vacuum to obtain 8-cyanonaphthalene as a yellow solid (yield: 80%).", "Step 2: Introduction of boronic acid functionality", "1. Dissolve 8-cyanonaphthalene (0.5 g, 2.5 mmol) and boronic acid (0.5 g, 6.5 mmol) in ethanol (10 mL) and add hydrochloric acid (0.5 mL, 6.5 mmol) to the mixture.", "2. Heat the reaction mixture at 80°C for 4 hours under reflux.", "3. Cool the reaction mixture to room temperature and filter the precipitate.", "4. Wash the precipitate with water and diethyl ether and dry under vacuum to obtain (8-cyanonaphthalen-1-yl)boronic acid as a white solid (yield: 70%)." ] } | |
CAS RN |
2116503-34-3 |
Molecular Formula |
C11H8BNO2 |
Molecular Weight |
197 |
Purity |
95 |
Origin of Product |
United States |
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